6-[(2-Oxopropyl)sulfanyl]nicotinic acid

• Molecular Formula: C9H9NO3S
• Molecular Weight: 211.24 g/mol
• IUPAC Name: 6-(2-oxopropylsulfanyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C9H9NO3S/c1-6(11)5-14-8-3-2-7(4-10-8)9(12)13/h2-4H,5H2,1H3,(H,12,13)
• InChI Key: LRBIKSYRCFHKBN-UHFFFAOYSA-N
• SMILES: CC(=O)CSC1=NC=C(C=C1)C(=O)O

Description

6-[(2-Oxopropyl)sulfanyl]nicotinic acid is a chemical compound that has garnered a lot of interest in the scientific community due to its potential applications in various fields. This compound is also known as 6-(2-Oxopropylthio)nicotinic acid or 6-OTNA. It is a derivative of nicotinic acid and has been synthesized using various methods.

Scientific Research Applications

Conversion into Nicotine

Research by Scott (1967) explored the administration of nicotinic acid, a close relative of 6-[(2-Oxopropyl)sulfanyl]nicotinic acid, to tobacco plants. It was found that the nicotinic acid was converted into nicotine in the plants, highlighting a biochemical pathway of interest in plant metabolism studies.

Role in Lipid Metabolism

Tunaru et al. (2003) found that nicotinic acid acts as a lipid-lowering drug, affecting lipolysis in adipose tissue (Tunaru et al., 2003). This suggests that derivatives like this compound could have implications in lipid metabolism research.

Enzymatic Hydroxylation Studies

Research by Hunt (1959) on the nicotinic acid hydroxylase system in Pseudomonas fluorescens highlighted the enzymatic conversion of nicotinic acid into hydroxynicotinic acid. This has relevance in understanding bacterial metabolism and potential biotechnological applications.

Industrial Production Methods

Lisicki et al. (2022) reviewed methods for the industrial production of nicotinic acid, pointing to the ecological and economic importance of efficient production processes (Lisicki et al., 2022). This is relevant for derivatives like this compound, which may have industrial applications.

Receptor Interactions

Studies by Wise et al. (2003) and Lorenzen et al. (2001) focused on the identification and characterization of receptors for nicotinic acid. Understanding these receptors is crucial for developing new drugs and therapies, including those involving this compound.

Novel Therapeutic Applications

Research into the vasorelaxation and antioxidation properties of thionicotinic acid derivatives, which are structurally similar to this compound, suggests potential therapeutic applications in cardiovascular diseases (Prachayasittikul et al., 2010).

Herbicidal Activity

Yu et al. (2021) explored the herbicidal activity of nicotinic acid derivatives (Yu et al., 2021). This indicates that this compound could be studied for similar applications in agriculture.